3-Tert-butyl-1-(2,4-difluorophenyl)-1H-pyrazol-5-amine

• IUPAC Name: 5-tert-butyl-2-(2,4-difluorophenyl)pyrazol-3-amine
• InChI: InChI=1S/C13H15F2N3/c1-13(2,3)11-7-12(16)18(17-11)10-5-4-8(14)6-9(10)15/h4-7H,16H2,1-3H3
• InChI Key: WDQWTQHRMAIEPI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN(C(=C1)N)C2=C(C=C(C=C2)F)F
• Molecular Formula: C13H15F2N3
• Molecular Weight: 251.27 g/mol
• CAS No.: 778611-49-7

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, Maftei C. V. et al. reported the synthesis of 4-(3-(tert-butyl)-1,2,4-oxadiazol-5-yl)aniline, which exhibits moderate activity against a panel of 11 cancer cell lines.

Physical and Chemical Properties Analysis

The specific physical and chemical properties of “3-Tert-butyl-1-(2,4-difluorophenyl)-1H-pyrazol-5-amine” are not available in the search results.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

This compound serves as a critical building block in synthesizing a broad spectrum of heterocyclic derivatives. Research highlights its utility in crafting compounds like pyrazolo-imidazoles, thiazoles, spiropyridines, spiropyrroles, and spiropyrans. These heterocycles are fundamental in developing pharmaceuticals, dyes, and materials with novel properties. For instance, the unique reactivity of derivatives related to the target compound facilitates mild reaction conditions, enabling the synthesis of versatile cynomethylene dyes from a wide array of precursors, including amines and phenols (Gomaa & Ali, 2020).

Medicinal Chemistry and Therapeutic Agents

In medicinal chemistry, the structural motifs derived from "3-Tert-butyl-1-(2,4-difluorophenyl)-1H-pyrazol-5-amine" are prevalent in compounds exhibiting significant biological activities. Such activities range from anticancer to anti-inflammatory effects, showcasing the compound's versatility in drug discovery. Particularly, pyrazoline derivatives, which can be synthesized using this compound, have shown potent anticancer properties, underscoring the importance of these derivatives in pharmaceutical research and development (Ray et al., 2022).

Environmental Applications

The relevance of this compound extends to environmental science, especially in the development of amine-functionalized sorbents for the removal of persistent pollutants, such as perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water supplies. The amine functionalities derived from this compound contribute to the efficient removal of PFAS, indicating its potential in treating municipal water and wastewater (Ateia et al., 2019).

Catalysis

Additionally, this compound's derivatives play a critical role in catalysis, particularly in the synthesis of pyrano[2,3-d]pyrimidine scaffolds, which are crucial for developing lead molecules in drug discovery. The application of hybrid catalysts in synthesizing these scaffolds demonstrates the compound's utility in facilitating complex chemical reactions, thereby contributing to the advancement of synthetic chemistry (Parmar et al., 2023).

Future Directions

The future directions for the study and application of “3-Tert-butyl-1-(2,4-difluorophenyl)-1H-pyrazol-5-amine” and related compounds could involve further exploration of their synthesis, biological applications, and potential as therapeutic agents.